![molecular formula C18H21N3O3 B5911886 N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide](/img/structure/B5911886.png)
N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as DMBAH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood. However, studies have suggested that this compound may exert its biological activities through the inhibition of enzymes such as tyrosinase and chitinase, as well as through the disruption of cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, inhibit cell proliferation, and disrupt fungal cell wall synthesis. In vivo studies have shown that this compound can reduce tumor growth and improve the survival of animal models with cancer.
Advantages and Limitations for Lab Experiments
N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, this compound has some limitations. It is insoluble in water and has low solubility in organic solvents, which can make it difficult to use in some experiments. Additionally, the toxicity of this compound has not been fully characterized, which can pose a risk to researchers working with this compound.
Future Directions
There are several future directions for N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide research. One potential area of research is the development of this compound-based drugs for the treatment of cancer and fungal infections. Another area of research is the synthesis of this compound derivatives with improved solubility and bioactivity. Additionally, further studies are needed to fully characterize the toxicity of this compound and to develop safety guidelines for researchers working with this compound.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to exhibit anticancer, antifungal, and antibacterial activities. However, this compound has some limitations, including its low solubility and potential toxicity. Further research is needed to fully understand the mechanism of action of this compound and to develop safe and effective applications for this compound.
Synthesis Methods
N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide can be synthesized through a simple reaction between 2,4-dimethoxybenzaldehyde and 2-methylphenylhydrazine in the presence of acetic acid and acetic anhydride. The resulting product is then treated with acetic acid hydrazide to obtain this compound.
Scientific Research Applications
N'-(2,4-dimethoxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been widely studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In agriculture, this compound has been used as a plant growth regulator and as a pesticide. In material science, this compound has been used as a precursor for the synthesis of metal complexes with potential applications in catalysis and electronics.
properties
IUPAC Name |
N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]-2-(2-methylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-13-6-4-5-7-16(13)19-12-18(22)21-20-11-14-8-9-15(23-2)10-17(14)24-3/h4-11,19H,12H2,1-3H3,(H,21,22)/b20-11- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXXNMWMWMFHAO-JAIQZWGSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NCC(=O)NN=CC2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NCC(=O)N/N=C\C2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.